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Compound of Interest

Compound Name:
6-Aminonaphthalene-2-sulfonic

acid

Cat. No.: B145782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 6-
Aminonaphthalene-2-sulfonic acid (also known as Bronner's acid), presented in a manner

tailored for the scientific community. It includes summarized quantitative data, detailed

experimental protocols for handling and emergencies, and logical workflow diagrams to ensure

safe laboratory practices.

Chemical Identification and Physical Properties
6-Aminonaphthalene-2-sulfonic acid is an aminonaphthalenesulfonic acid that crystallizes

from water as a monohydrate.[1] It is used in the synthesis of various chemical compounds,

including diaryl urea derivatives with potential antitumor activity.[1]
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Property Value Source

Molecular Formula C10H9NO3S [2][3]

Molecular Weight 223.25 g/mol [2][4]

CAS Number 93-00-5 [2][3][4]

EC Number 202-208-9 [2]

Appearance
White to light yellow or light

orange powder/crystal
[1][2]

Melting Point

Decomposes at 346.66 °C,

changing color from white to

black.

[2]

Boiling Point 69°C at 1 mmHg (lit.) [2]

Water Solubility 0.12 g/L (20 °C) [1]

pH 3.63 (acidic) [2]

Hazard Identification and GHS Classification
There is conflicting information regarding the GHS classification of 6-Aminonaphthalene-2-
sulfonic acid. It is crucial for researchers to be aware of this discrepancy and handle the

substance with appropriate caution.

Classification 1: Not Classified. Several sources state that this chemical is not classified as

hazardous according to GHS criteria.[2]

Classification 2: Skin Sensitization, Category 1. Other sources classify it as a skin sensitizer

(H317: May cause an allergic skin reaction).[3][4]

Given this conflicting data, it is prudent to handle 6-Aminonaphthalene-2-sulfonic acid as a

potential skin sensitizer.

Precautionary Statements associated with Skin Sensitization (Category 1):[3]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

P362+P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container in accordance with local regulations.

Toxicological and Ecotoxicological Data
The following tables summarize the available quantitative toxicological and ecotoxicological

data.

Acute Toxicity
Route Species Value Source

Oral Rat (female) LD50: 5000 mg/kg bw [2]

Dermal Rat (male/female)
LD50: > 2000 mg/kg

bw
[2]

Ecotoxicity
Organism Test Value Duration Source

Daphnia magna EC50 > 100 mg/L 48 h [2]

Chlorella vulgaris EC50 > 200 mg/L 72 h [2]

Bacteria EC0 1000 mg/L 24 h [2]

Experimental Protocols
The following protocols provide detailed methodologies for safe handling, storage, and

emergency procedures.
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Standard Handling and Personal Protective Equipment
(PPE)
Methodology:

Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood to avoid the formation and inhalation of dust and aerosols.[2] Ensure emergency exits

and a risk-elimination area are established.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[2]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and replaced if damaged. Wash and dry hands after handling.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure. For larger

quantities or where there is a risk of splashing, wear fire/flame resistant and impervious

clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

full-face respirator with a dust filter.[2]

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[2] Wash thoroughly after

handling.[2]
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Caption: Standard laboratory workflow for handling 6-Aminonaphthalene-2-sulfonic acid.
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Accidental Release (Spill) Protocol
Methodology:

Immediate Actions:

Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[2]

Ensure adequate ventilation. If the spill is large or in a poorly ventilated area, close the

laboratory door to contain vapors/dust.[5]

Remove all sources of ignition and use non-sparking tools.[2]

Containment:

Prevent further spillage or leakage if it is safe to do so.[2]

Create a dike around the spill using an inert absorbent material such as dry sand, earth, or

vermiculite to prevent it from entering drains.[5]

Neutralization and Absorption (for acidic substances):

Given the acidic nature of this compound (pH 3.63), cautiously neutralize the spill by

slowly adding a weak base like soda ash (sodium carbonate) or sodium bicarbonate,

working from the outside edges toward the center.[5][6]

Caution: The neutralization process can be exothermic. Proceed slowly and monitor for

any vigorous reaction.

Use pH paper to confirm that the spill has been neutralized (aim for a pH between 6 and

8).[5]

Cleanup and Disposal:

Once neutralized, absorb the residue with an inert material (e.g., dry sand, vermiculite).[5]

Carefully scoop or sweep up the absorbed material into a suitable, labeled, and closed

container for chemical waste disposal.[2][6] Avoid creating dust.
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Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[2]

Decontamination:

Decontaminate the spill area and any affected equipment using a suitable cleaning agent

(e.g., soap and water), followed by a rinse with water.[7]

Dispose of all cleanup materials as hazardous waste.
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Inhalation Move to Fresh Air.
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(No Mouth-to-Mouth).

Skin Contact Remove Contaminated Clothing.
Wash with Soap & Water (15 min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Safety Guide: 6-Aminonaphthalene-
2-sulfonic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145782#6-aminonaphthalene-2-sulfonic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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